Cas no 63762-55-0 (2-Bromo-4-sec-butylphenol)

• Product Name: 2-Bromo-4-sec-butylphenol
• CAS No: 63762-55-0
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 960847
• PubChem ID: 16641280
• Update Time: 2025-08-05

2-Bromo-4-sec-butylphenol Chemical and Physical Properties

Names and Identifiers

• 4-sec-butyl-2-bromophenol
• 2-BROMO-4-(SEC-BUTYL)PHENOL
• 2-bromo-4-(methylpropyl)phenol
• 2-bromo-4-sec-butylphenol
• AGN-PC-013PHM
• ARONIS023713
• CTK5B9828
• MolPort-003-993-557
• SureCN129208
• ZAINGYFRUOVIGY-UHFFFAOYSA-N
• AKOS000319596
• 2-Bromo-4-(butan-2-yl)phenol
• 2-Bromo-4-sec-butyl-phenol
• SCHEMBL129208
• AKOS027381183
• 63762-55-0
• DTXSID40586393
• 2-bromo-4-butan-2-ylphenol
• 2-Bromo-4-sec-butylphenol

• MDL： MFCD09029082
• Inchi： 1S/C10H13BrO/c1-3-7(2)8-4-5-10(12)9(11)6-8/h4-7,12H,3H2,1-2H3
• InChI Key： ZAINGYFRUOVIGY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)CC)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

2-Bromo-4-sec-butylphenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Bromo-4-sec-butylphenol

Professional Introduction to 2-Bromo-4-sec-butylphenol (CAS No. 63762-55-0)

2-Bromo-4-sec-butylphenol is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 63762-55-0, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both bromine and sec-butyl substituents on the phenol ring imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The structural motif of 2-Bromo-4-sec-butylphenol consists of a benzene ring substituted with a bromine atom at the 2-position and a sec-butyl group at the 4-position. This arrangement not only influences its electronic properties but also dictates its interaction with biological targets. The bromine atom, being highly electronegative, can participate in various chemical reactions, including cross-coupling reactions, which are pivotal in modern drug discovery. Meanwhile, the sec-butyl group introduces steric hindrance and can modulate the compound's solubility and metabolic stability.

In recent years, there has been a surge in research focusing on phenolic compounds due to their diverse biological activities. Phenols, particularly those with halogen substituents, have shown promise as antioxidants, antimicrobial agents, and even as precursors to more complex pharmacophores. The compound 2-Bromo-4-sec-butylphenol is no exception and has been investigated for its potential role in developing novel therapeutic agents. Its ability to undergo selective modifications makes it an attractive scaffold for medicinal chemists seeking to design molecules with tailored properties.

One of the most compelling aspects of 2-Bromo-4-sec-butylphenol is its utility in synthetic organic chemistry. The bromine atom at the 2-position serves as a versatile handle for introducing other functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of natural products and drug candidates. Additionally, the sec-butyl group can be further modified through oxidation or reduction reactions, providing additional avenues for structural diversification.

The pharmaceutical industry has been particularly interested in halogenated phenols due to their enhanced binding affinity to biological targets. Studies have demonstrated that the presence of bromine atoms can improve the potency and selectivity of drug molecules. For instance, 2-Bromo-4-sec-butylphenol has been explored as a building block for kinase inhibitors, where the bromine atom facilitates interactions with key amino acid residues in the enzyme active site. Furthermore, the sec-butyl group can help optimize pharmacokinetic properties by influencing solubility and metabolic clearance.

In academic research, 2-Bromo-4-sec-butylphenol has been utilized to develop novel materials with unique electronic properties. Phenolic compounds with halogen substituents are known to exhibit interesting charge transport characteristics, making them suitable for applications in organic electronics. Researchers have investigated derivatives of this compound for use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), where their ability to form stable radicals and participate in electron transfer processes is highly beneficial.

The synthesis of 2-Bromo-4-sec-butylphenol typically involves bromination and alkylation reactions starting from commercially available precursors such as 4-methylphenol (thymol). The bromination step is often carried out using reagents like N-bromosuccinimide (NBS) or molecular bromine (Br₂) under controlled conditions to ensure regioselectivity. Subsequent alkylation with isobutylene or sec-butyl halides yields the desired product with high purity. These synthetic routes highlight the compound's accessibility and make it a practical choice for both academic and industrial applications.

Evaluation of 2-Bromo-4-sec-butylphenol's biological activity has revealed several promising leads. In vitro studies have shown that this compound exhibits moderate antioxidant properties by scavenging reactive oxygen species (ROS). Its phenolic nature allows it to donate electrons effectively, neutralizing free radicals that can cause cellular damage. Additionally, preliminary investigations suggest that it may possess antimicrobial activity against certain strains of bacteria and fungi. These findings underscore its potential as a lead compound for developing novel therapeutics targeting oxidative stress-related diseases.

The compound's structural features also make it an interesting candidate for further derivatization to enhance its pharmacological profile. By modifying either the bromine or sec-butyl substituents, or introducing additional functional groups such as hydroxyl or carboxylic acid moieties, researchers can generate a library of analogs with varying biological activities. High-throughput screening (HTS) techniques combined with computational modeling have been employed to identify promising derivatives rapidly. This approach leverages the compound's versatility as a scaffold for drug discovery.

The industrial relevance of 2-Bromo-4-sec-butulphenol extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural framework is conducive to designing molecules with herbicidal or pesticidal properties. For instance, halogenated phenols have been widely used as intermediates in synthesizing active ingredients for crop protection agents due to their stability under environmental conditions and efficacy against target organisms.

In conclusion, 2-Bromo-4-sec-butylphenol, identified by CAS number 63762-55-0, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from synthetic chemistry to pharmaceutical development and material science. Ongoing research continues to uncover new ways to harness its utility, making it a cornerstone in modern chemical innovation.